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Compound of Interest

Compound Name: (S)-Butyl 2-aminopropanoate

Cat. No.: B1283157 Get Quote

Application Notes
(S)-Butyl 2-aminopropanoate, the butyl ester of the naturally occurring amino acid L-alanine,

is a valuable chiral building block in modern organic synthesis. Chiral amino acid esters are

widely utilized as intermediates in the pharmaceutical and agrochemical industries.[1] Their

bifunctional nature, possessing both a nucleophilic amino group and a carbonyl group, makes

them versatile starting materials for the synthesis of complex, optically active molecules,

including peptide derivatives and chiral ligands for asymmetric catalysis.[2][3] The synthesis

described herein utilizes the Fischer-Speier esterification, a classic and cost-effective method

for producing esters from carboxylic acids and alcohols.[4][5] This direct esterification is

catalyzed by a strong acid, typically sulfuric acid or p-toluenesulfonic acid, and is driven to

completion by using an excess of the alcohol, which often serves as the solvent.[6][7]

Synthesis Overview
The synthesis of (S)-Butyl 2-aminopropanoate is achieved through the Fischer esterification

of L-alanine with n-butanol in the presence of an acid catalyst. The reaction is reversible and is

driven towards the product by using an excess of n-butanol and heating the mixture to reflux.
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Caption: Fischer esterification of L-alanine with n-butanol.

Compound and Reaction Data
The following tables summarize key information for the target compound and typical reaction

parameters.

Table 1: Properties of (S)-Butyl 2-aminopropanoate
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Property Value

CAS Number 2885-02-1[8]

Molecular Formula C₇H₁₅NO₂[9]

Molecular Weight 145.20 g/mol [9]

Appearance Colorless to pale yellow liquid

Storage 2-8°C, inert atmosphere[10]

Table 2: Summary of Synthesis Parameters and Expected Results

Parameter Value / Range

Reactants L-Alanine, n-Butanol

Catalyst Concentrated Sulfuric Acid (H₂SO₄)

Molar Ratio (Alanine:Butanol) ~1:10

Reaction Temperature Reflux (~118 °C)

Reaction Time 4-6 hours

Expected Yield 85-95%

Expected Purity >98% (after distillation)

Experimental Protocol
This protocol details the synthesis of (S)-Butyl 2-aminopropanoate on a laboratory scale.

Materials and Equipment
L-Alanine (≥99%)

n-Butanol (Anhydrous, ≥99%)

Sulfuric Acid (Concentrated, 98%)
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Sodium Bicarbonate (NaHCO₃), Saturated Solution

Sodium Chloride (NaCl), Saturated Solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask (250 mL)

Reflux condenser

Heating mantle with magnetic stirring

Separatory funnel (250 mL)

Rotary evaporator

Short-path distillation apparatus

Standard laboratory glassware

Synthesis Procedure
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add L-

alanine (8.91 g, 0.10 mol). Add 100 mL of n-butanol.

Catalyst Addition: While stirring the suspension, slowly and carefully add concentrated

sulfuric acid (3 mL) dropwise. The mixture will warm up, and the L-alanine will gradually

dissolve.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. Continue heating under reflux with constant stirring for 4-6 hours. The

reaction can be monitored by TLC (Thin Layer Chromatography) until the starting material is

consumed.

Cooling and Neutralization: After the reaction is complete, remove the heating mantle and

allow the mixture to cool to room temperature. Pour the cooled reaction mixture into a

separatory funnel containing 100 mL of ice-cold water.
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Workup: Slowly add a saturated solution of sodium bicarbonate to the separatory funnel in

small portions until gas evolution ceases (be cautious of pressure buildup). This step

neutralizes the sulfuric acid catalyst. Check the pH of the aqueous layer with pH paper to

ensure it is neutral or slightly basic (pH 7-8).

Extraction: Shake the separatory funnel vigorously and allow the layers to separate. Drain

the lower aqueous layer. Wash the organic layer (top layer) with 50 mL of saturated sodium

bicarbonate solution, followed by 50 mL of brine.

Drying and Solvent Removal: Transfer the organic layer to an Erlenmeyer flask and dry it

over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and transfer the

filtrate to a round-bottom flask. Remove the excess n-butanol using a rotary evaporator.

Purification: Purify the resulting crude oil by vacuum distillation to obtain (S)-Butyl 2-
aminopropanoate as a colorless liquid.

Characterization
The identity and purity of the final product can be confirmed using the following analytical

techniques.

¹H NMR: Expected signals will correspond to the butyl and alaninate protons.[11]

¹³C NMR: Expected signals for the seven distinct carbon atoms.

FT-IR: Characteristic peaks for N-H (amine) and C=O (ester) functional groups.

Mass Spectrometry (MS): A molecular ion peak corresponding to the product's mass.

Chiral HPLC: To confirm the enantiomeric purity of the (S)-enantiomer.[1]

Workflow Visualization
The following diagram illustrates the key stages of the synthesis and purification process.
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1. Reactant Mixing
L-Alanine + n-Butanol +

H₂SO₄ (cat.) in flask

2. Reaction
Heat to reflux (4-6 h)

with stirring

Heat

3. Workup
Cool, add H₂O, and

neutralize with NaHCO₃

Cool

4. Extraction
Separate organic layer,

wash with NaHCO₃ & Brine

5. Drying & Concentration
Dry with MgSO₄, remove

excess butanol via rotovap

6. Purification
Vacuum Distillation

7. Analysis
NMR, IR, MS,
Chiral HPLC

Final Product:
(S)-Butyl 2-aminopropanoate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of (S)-Butyl 2-aminopropanoate.

Safety Precautions
Work in a well-ventilated fume hood at all times.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Concentrated sulfuric acid is extremely corrosive and a strong dehydrating agent. Handle

with extreme care.
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n-Butanol is flammable and an irritant. Avoid sparks and open flames.

The neutralization step with sodium bicarbonate produces CO₂ gas, which can cause

pressure buildup. Add the solution slowly and vent the separatory funnel frequently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide
Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

2. benchchem.com [benchchem.com]

3. Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis - PMC
[pmc.ncbi.nlm.nih.gov]

4. reddit.com [reddit.com]

5. athabascau.ca [athabascau.ca]

6. Fischer Esterification [organic-chemistry.org]

7. Fischer Esterification-Typical Procedures - operachem [operachem.com]

8. scbt.com [scbt.com]

9. Butyl 2-aminopropanoate | C7H15NO2 | CID 13783302 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. 2885-02-1|(S)-Butyl 2-aminopropanoate|BLD Pharm [bldpharm.com]

11. (S)-Butyl 2-aMinopropanoate(2885-02-1) 1H NMR [m.chemicalbook.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
(S)-Butyl 2-aminopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283157#synthesis-of-s-butyl-2-aminopropanoate-
from-l-alanine-and-butanol]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1283157?utm_src=pdf-custom-synthesis
http://www.yakhak.org/journal/view.html?doi=10.17480/psk.2021.65.3.209
http://www.yakhak.org/journal/view.html?doi=10.17480/psk.2021.65.3.209
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Use_of_Chiral_Amino_Acid_Esters_in_Asymmetric_Catalysis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8260972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8260972/
https://www.reddit.com/r/askscience/comments/2dlp8e/why_is_fisher_method_preferred_for_the/
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/10_fisher_esterification.pdf
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.scbt.com/es/p/s-butyl-2-aminopropanoate-2885-02-1
https://pubchem.ncbi.nlm.nih.gov/compound/13783302
https://pubchem.ncbi.nlm.nih.gov/compound/13783302
https://www.bldpharm.com/products/2885-02-1.html
https://m.chemicalbook.com/SpectrumEN_2885-02-1_HNMR.htm
https://www.benchchem.com/product/b1283157#synthesis-of-s-butyl-2-aminopropanoate-from-l-alanine-and-butanol
https://www.benchchem.com/product/b1283157#synthesis-of-s-butyl-2-aminopropanoate-from-l-alanine-and-butanol
https://www.benchchem.com/product/b1283157#synthesis-of-s-butyl-2-aminopropanoate-from-l-alanine-and-butanol
https://www.benchchem.com/product/b1283157#synthesis-of-s-butyl-2-aminopropanoate-from-l-alanine-and-butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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